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Compound of Interest

Compound Name: Colnelenic acid

Cat. No.: B1237076 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Colnelenic acid is a specialized oxylipin, a product of fatty acid oxidation, found in potato

tubers (Solanum tuberosum) and other solanaceous plants. It belongs to a class of compounds

known as divinyl ethers, which are implicated in plant defense mechanisms against pathogens.

The biosynthesis of colnelenic acid is a tightly regulated process initiated in response to

external stimuli such as wounding and pathogen attack. This technical guide provides a

comprehensive overview of the biosynthetic pathway of colnelenic acid in potato tubers,

including the key enzymes involved, their kinetic properties, and the signaling cascades that

regulate their activity. Detailed experimental protocols for the study of this pathway are also

provided.

The Biosynthetic Pathway of Colnelenic Acid
The formation of colnelenic acid in potato tubers is a two-step enzymatic process that begins

with the polyunsaturated fatty acid, α-linolenic acid.

Oxygenation by 9-Lipoxygenase (9-LOX): The first committed step is the stereospecific

introduction of molecular oxygen into α-linolenic acid at the C-9 position. This reaction is

catalyzed by a specific isoform of lipoxygenase, namely 9-lipoxygenase (9-LOX). The

product of this reaction is (9S)-hydroperoxy-(10E,12Z,15Z)-octadecatrienoic acid (9-HPOT).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1237076?utm_src=pdf-interest
https://www.benchchem.com/product/b1237076?utm_src=pdf-body
https://www.benchchem.com/product/b1237076?utm_src=pdf-body
https://www.benchchem.com/product/b1237076?utm_src=pdf-body
https://www.benchchem.com/product/b1237076?utm_src=pdf-body
https://www.benchchem.com/product/b1237076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[1] Potato tuber 9-LOX exhibits a high degree of positional specificity, producing almost

exclusively the 9-hydroperoxy isomer.[2]

Conversion by Divinyl Ether Synthase (DES): The unstable 9-HPOT is then rapidly converted

to colnelenic acid by a specialized cytochrome P450 enzyme, divinyl ether synthase (DES),

specifically a member of the CYP74D subfamily.[3] This enzyme catalyzes the intramolecular

rearrangement of the hydroperoxide, leading to the formation of the characteristic divinyl

ether structure of colnelenic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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